Cas no 50649-60-0 (4-Pentylphenyl 4-propylbenzoate)

• Product Name: 4-Pentylphenyl 4-propylbenzoate
• CAS No: 50649-60-0
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• MDL: MFCD00041941
• CID: 55841
• PubChem ID: 24884761
• Update Time: 2025-04-18

4-Pentylphenyl 4-propylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Pentylphenyl 4-propylbenzoate
• 4-Pentylphenyl-4-Propylbenzoate
• 4-n-Pentylphenyl 4-n-propylbenzoate
• (4-pentylphenyl) 4-propylbenzoate
• 4-PENTYLPHENYL 4'-PROPYLBENZOATE ---LIQUID CRYSTAL---
• EINECS 256-684-8
• FR-2373
• 4-Pentylphenyl-4'-propylbenzoate
• Benzoic acid, 4-propyl-, 4-pentylphenyl ester
• 4-(n-propyl)benzoic acid-4'-(n-pentyl)phenol ester
• p-pentyl phenyl-p-propylbenzoate
• VZ29656
• TRA0042428

• MDL： MFCD00041941
• Inchi： 1S/C21H26O2/c1-3-5-6-8-18-11-15-20(16-12-18)23-21(22)19-13-9-17(7-4-2)10-14-19/h9-16H,3-8H2,1-2H3
• InChI Key： WNBFPAKRCJNBBS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)CCC)=O)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 310.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 323
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.989 g/mL at 25 °C
• Melting Point: 15-18℃
• Boiling Point: 433.9°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.543
• PSA: 26.30000
• LogP: 5.59100

4-Pentylphenyl 4-propylbenzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H413
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R41
• Safety Term：S26;S36/37/39